1. Home
  2. Product
  3. Reference Standards
  4. Pinostilbenoside
Pinostilbenoside Pinostilbenoside
Brand Name: Vulcanchem
CAS No.: 58762-96-2
VCID: VC0042078
InChI: InChI=1S/C21H24O8/c1-27-16-9-13(8-14(23)10-16)3-2-12-4-6-15(7-5-12)28-21-20(26)19(25)18(24)17(11-22)29-21/h2-10,17-26H,11H2,1H3/b3-2+/t17-,18-,19+,20-,21-/m1/s1
SMILES: COC1=CC(=CC(=C1)O)C=CC2=CC=C(C=C2)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula: C21H24O8
Molecular Weight: 404.4 g/mol

Pinostilbenoside

CAS No.: 58762-96-2

Reference Standards

VCID: VC0042078

Molecular Formula: C21H24O8

Molecular Weight: 404.4 g/mol

Pinostilbenoside - 58762-96-2

CAS No. 58762-96-2
Product Name Pinostilbenoside
Molecular Formula C21H24O8
Molecular Weight 404.4 g/mol
IUPAC Name (2S,3R,4S,5S,6R)-2-[4-[(E)-2-(3-hydroxy-5-methoxyphenyl)ethenyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C21H24O8/c1-27-16-9-13(8-14(23)10-16)3-2-12-4-6-15(7-5-12)28-21-20(26)19(25)18(24)17(11-22)29-21/h2-10,17-26H,11H2,1H3/b3-2+/t17-,18-,19+,20-,21-/m1/s1
Standard InChIKey IIISUZGWBIPYEJ-DXKBKAGUSA-N
Isomeric SMILES COC1=CC(=CC(=C1)O)/C=C/C2=CC=C(C=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
SMILES COC1=CC(=CC(=C1)O)C=CC2=CC=C(C=C2)OC3C(C(C(C(O3)CO)O)O)O
Canonical SMILES COC1=CC(=CC(=C1)O)C=CC2=CC=C(C=C2)OC3C(C(C(C(O3)CO)O)O)O
Appearance Powder
PubChem Compound 23271974
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19